2-[(3,3-diphenylpiperidin-1-yl)carbonyl]-6-methyl-4H-pyran-4-one

• IUPAC Name: 2-(3,3-diphenylpiperidine-1-carbonyl)-6-methylpyran-4-one
• InChI: InChI=1S/C24H23NO3/c1-18-15-21(26)16-22(28-18)23(27)25-14-8-13-24(17-25,19-9-4-2-5-10-19)20-11-6-3-7-12-20/h2-7,9-12,15-16H,8,13-14,17H2,1H3
• InChI Key: ZAIOBZSHDMCRLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C=C(O1)C(=O)N2CCCC(C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H23NO3
• Molecular Weight: 373.4 g/mol

Description

The compound “2-[(3,3-diphenylpiperidin-1-yl)carbonyl]-6-methyl-4H-pyran-4-one” is a complex organic molecule that contains a piperidine ring and a pyran ring. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom and five carbon atoms. They are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Pyrans are six-membered heterocyclic compounds containing one oxygen atom and five carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Piperidine derivatives, for example, can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some piperidine derivatives are used in the pharmaceutical industry due to their biological activity.